2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid

• IUPAC Name: 2-(1-prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H23NO3/c1-2-14(17)16-9-7-11(8-10-16)12-5-3-4-6-13(12)15(18)19/h2,11-13H,1,3-10H2,(H,18,19)
• InChI Key: XYPADYAIGPEGOK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C2CCCCC2C(=O)O
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• CAS No.: 2567497-80-5

Description

2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid is a complex organic compound with the molecular formula C15H23NO3 It is known for its unique structure, which includes a piperidine ring attached to a cyclohexane carboxylic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid typically involves the reaction of cyclohexane-1-carboxylic acid with 1-prop-2-enoylpiperidine. The reaction conditions often include the use of a suitable solvent, such as methanol or ethanol, and a catalyst to facilitate the reaction. The reaction is usually carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more advanced techniques such as continuous flow synthesis, which allows for better control over reaction conditions and higher yields. The use of automated systems and advanced purification methods, such as chromatography, ensures the production of high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperidine ring can be modified with different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(1-Acryloylpiperidin-4-yl)cyclohexane-1-carboxylic acid
• 2-(1-But-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid
• 2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid derivatives

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties.